Cas no 2228383-56-8 (1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine
• CAS No: 2228383-56-8
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6244730
• PubChem ID: 165852053
• Update Time: 2025-05-23

1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine
• EN300-1960534
• 2228383-56-8

• Inchi： 1S/C10H12F3N/c1-6-4-3-5-7(8(6)11)10(2,14)9(12)13/h3-5,9H,14H2,1-2H3
• InChI Key： OQICVGRMGCRJRN-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(C)C=1F)N)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine

1,1-Difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine: A Comprehensive Overview

The compound 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine, with the CAS number 2228383-56-8, is a fluorinated amine derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a fluorinated propanamine backbone and a substituted phenyl group. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its role as a precursor for synthesizing novel semiconducting polymers and low-dimensional materials. The fluorine atoms in the molecule play a crucial role in modulating the electronic properties of the resulting materials, enhancing their performance in applications such as flexible electronics and optoelectronic devices.

The synthesis of 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of this compound.

In terms of applications, 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amine has shown promise in pharmaceutical research. Its unique structure allows for interactions with various biological targets, making it a potential candidate for drug development. Recent studies have focused on its ability to modulate ion channels and receptors, which could lead to novel therapeutic agents for conditions such as epilepsy and chronic pain.

The structural versatility of 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan-2-amino-based compounds also extends to their use in catalysis. Researchers have demonstrated that these compounds can serve as effective ligands in transition metal-catalyzed reactions, enhancing reaction rates and selectivities. This has opened new avenues for their application in industrial processes, particularly in the synthesis of fine chemicals and agrochemicals.

In conclusion, 1,1-difluoro-2-(2-fluoro-3-methylphenyl)propan